Cas no 825620-94-8 (Benzene, 1,2-bis[[4-(1,1-dimethylethyl)-2-ethynylphenyl]ethynyl]-)

• Product Name: Benzene, 1,2-bis[[4-(1,1-dimethylethyl)-2-ethynylphenyl]ethynyl]-
• CAS No: 825620-94-8
• MF: C₃₄H₃₀
• MW: 438.602009296417
• CID: 688713
• PubChem ID: 12153045
• Update Time: 2025-04-19

Benzene, 1,2-bis[[4-(1,1-dimethylethyl)-2-ethynylphenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis[[4-(1,1-dimethylethyl)-2-ethynylphenyl]ethynyl]-
• 4-tert-butyl-1-[2-[2-[2-(4-tert-butyl-2-ethynylphenyl)ethynyl]phenyl]ethynyl]-2-ethynylbenzene
• 825620-94-8
• DTXSID60478685

• Inchi： 1S/C34H30/c1-9-25-23-31(33(3,4)5)21-19-29(25)17-15-27-13-11-12-14-28(27)16-18-30-20-22-32(34(6,7)8)24-26(30)10-2/h1-2,11-14,19-24H,3-8H3
• InChI Key： JUONMWBDUNEABF-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(C#CC2=CC=CC=C2C#CC2C=CC(=CC=2C#C)C(C)(C)C)=C(C#C)C=1

Computed Properties

• Exact Mass: 438.234750957g/mol
• Monoisotopic Mass: 438.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 0Ų